molecular formula C26H32BrNO3S B6478491 4-methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide CAS No. 476410-74-9

4-methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide

Cat. No.: B6478491
CAS No.: 476410-74-9
M. Wt: 518.5 g/mol
InChI Key: JZWOQPMXXCRWRI-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide is a structurally complex thiazolium salt characterized by a positively charged thiazole core substituted with:

  • A methyl group at position 4.
  • A 2-(3-methyladamantane-1-carbonyloxy)ethyl moiety at position 5, introducing lipophilic and sterically bulky adamantane-derived functionality.
  • A 2-oxo-2-phenylethyl group at position 3, contributing aromatic and ketonic reactivity.

This compound’s synthesis likely involves multi-step reactions, such as nucleophilic substitution or condensation, analogous to methods for related thiazolium salts (e.g., hydrazonoyl bromide intermediates reacting with thiocyanate derivatives) .

Properties

IUPAC Name

2-(4-methyl-3-phenacyl-1,3-thiazol-3-ium-5-yl)ethyl 3-methyladamantane-1-carboxylate;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H32NO3S.BrH/c1-18-23(31-17-27(18)15-22(28)21-6-4-3-5-7-21)8-9-30-24(29)26-13-19-10-20(14-26)12-25(2,11-19)16-26;/h3-7,17,19-20H,8-16H2,1-2H3;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JZWOQPMXXCRWRI-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=[N+]1CC(=O)C2=CC=CC=C2)CCOC(=O)C34CC5CC(C3)CC(C5)(C4)C.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H32BrNO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

518.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Similarities and Variations

The compound belongs to a broader class of thiazolium bromide derivatives , which share a positively charged thiazole ring but differ in substituents. Key comparisons include:

Compound Name (Full IUPAC) Molecular Formula Molecular Weight Key Substituents Source
4-Methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide C₂₈H₃₃BrN₂O₃S 581.54 g/mol Adamantane carbonyloxy, phenylethyl ketone Target
2-{[2-(4-Nitrophenyl)-2-oxoethyl]amino}-5-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-3-ium bromide C₂₁H₁₅BrN₄O₄S 523.34 g/mol Nitrophenyl, chromenyl
4-{[4-(Ethoxycarbonyl)-5-methyl-1H-pyrazol-3-yl]carbonyl}-1-[2-(4-nitrophenyl)-2-oxoethyl]pyridinium bromide C₂₃H₂₂BrN₅O₆ 576.36 g/mol Ethoxycarbonyl pyrazole, nitrophenyl
2-Hydroxy-N-phenylbenzohydrazonoyl bromide derivatives (e.g., Compound 20 in ) C₁₄H₁₁N₃OS 269.32 g/mol Hydroxyphenyl, thiadiazole

Key Observations :

  • Substituent Diversity: The target compound’s adamantane group distinguishes it from analogs bearing nitroaromatic (e.g., 4-nitrophenyl) or fused heterocyclic (e.g., chromenyl) groups.
  • Molecular Weight : The target compound (581.54 g/mol) is heavier than most analogs, reflecting its bulky adamantane substituent.
Physicochemical Properties
  • Melting Points : While data for the target compound are absent, analogs like Compound 20 (mp 176°C) and Compound 21 (mp 185°C) exhibit high melting points due to ionic character and aromatic stacking .
  • Solubility : The adamantane group in the target compound may reduce aqueous solubility compared to nitro- or hydroxy-substituted analogs, which benefit from polar functional groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.